Cas no 100113-21-1 (4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-)
![4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy- structure](https://www.kuujia.com/scimg/cas/100113-21-1x500.png)
100113-21-1 structure
Product name:4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-
4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy-
- 9-Amino-N-(2-(dimethylamino)ethyl)-3-methoxy-4-acridinecarboxamide
- 9-amino-N-[2-(dimethylamino)ethyl]-3-methoxyacridine-4-carboxamide
- 4-Acridinecarboxamide, 9-amino-N-(2-(dimethylamino)ethyl)-3-methoxy-
- 9-Amino-N-(2-(dimethylamino)ethyl)-3-methoxyacridine-4-carboxamide
- CHEMBL142849
- DTXSID90142963
- 100113-21-1
-
- Inchi: InChI=1S/C19H22N4O2/c1-23(2)11-10-21-19(24)16-15(25-3)9-8-13-17(20)12-6-4-5-7-14(12)22-18(13)16/h4-9H,10-11H2,1-3H3,(H2,20,22)(H,21,24)
- InChI Key: QKHRSPSDCFQDNF-UHFFFAOYSA-N
- SMILES: NC1=C2C(C(C(NCCN(C)C)=O)=C(OC)C=C2)=NC2C1=CC=CC=2
Computed Properties
- Exact Mass: 338.17446
- Monoisotopic Mass: 338.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- PSA: 80.48
4-Acridinecarboxamide,9-amino-N-[2-(dimethylamino)ethyl]-3-methoxy- Related Literature
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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